Cas no 2171654-57-0 (ethyl 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoate)
ethyl 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoate
- 2171654-57-0
- EN300-1281398
- ethyl 2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoate
-
- Inchi: 1S/C10H16N2O3/c1-3-15-10(14)7(2)6-12-5-4-8(12)9(11)13/h8H,2-6H2,1H3,(H2,11,13)
- InChI Key: YUBAREJPODUOMC-UHFFFAOYSA-N
- SMILES: O=C(C1CCN1CC(=C)C(=O)OCC)N
Computed Properties
- Exact Mass: 212.11609238g/mol
- Monoisotopic Mass: 212.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 72.6Ų
ethyl 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1281398-1.0g |
ethyl 2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoate |
2171654-57-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1281398-50mg |
ethyl 2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoate |
2171654-57-0 | 50mg |
$1008.0 | 2023-10-01 | ||
| Enamine | EN300-1281398-100mg |
ethyl 2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoate |
2171654-57-0 | 100mg |
$1056.0 | 2023-10-01 | ||
| Enamine | EN300-1281398-250mg |
ethyl 2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoate |
2171654-57-0 | 250mg |
$1104.0 | 2023-10-01 | ||
| Enamine | EN300-1281398-500mg |
ethyl 2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoate |
2171654-57-0 | 500mg |
$1152.0 | 2023-10-01 | ||
| Enamine | EN300-1281398-1000mg |
ethyl 2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoate |
2171654-57-0 | 1000mg |
$1200.0 | 2023-10-01 | ||
| Enamine | EN300-1281398-2500mg |
ethyl 2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoate |
2171654-57-0 | 2500mg |
$2351.0 | 2023-10-01 | ||
| Enamine | EN300-1281398-5000mg |
ethyl 2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoate |
2171654-57-0 | 5000mg |
$3479.0 | 2023-10-01 | ||
| Enamine | EN300-1281398-10000mg |
ethyl 2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoate |
2171654-57-0 | 10000mg |
$5159.0 | 2023-10-01 |
ethyl 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoate Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on ethyl 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoate
Comprehensive Overview of Ethyl 2-(2-Carbamoylazetidin-1-yl)methylprop-2-enoate (CAS No. 2171654-57-0)
Ethyl 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoate (CAS No. 2171654-57-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an azetidine ring with a carbamoyl group and an ethyl acrylate moiety, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential as a bioactive scaffold, especially in the development of kinase inhibitors and antimicrobial agents.
The compound's molecular structure features a four-membered azetidine ring, which is increasingly valued in medicinal chemistry for its conformational rigidity and metabolic stability. The presence of both carbamoyl and ester functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. Recent studies highlight its utility in fragment-based drug design, where its compact size and polar groups facilitate optimal binding interactions.
In the context of current research trends, ethyl 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoate aligns with the growing demand for saturated heterocycles in drug development. The pharmaceutical industry is actively exploring azetidine-containing compounds as alternatives to traditional piperidine or pyrrolidine scaffolds, driven by their improved pharmacokinetic profiles. This compound's synthetic accessibility and derivatization potential make it particularly valuable for high-throughput screening campaigns.
From a synthetic chemistry perspective, the preparation of CAS 2171654-57-0 typically involves aza-Michael addition reactions or ring-closing strategies. The ethyl prop-2-enoate moiety serves as an excellent handle for further functionalization through cross-coupling reactions or nucleophilic substitutions. Recent publications have demonstrated its use in constructing spirocyclic systems, which are privileged structures in many therapeutic areas including CNS disorders and inflammatory diseases.
The compound's physicochemical properties, including its logP and hydrogen bonding capacity, position it favorably for lead optimization programs. Computational studies suggest that the azetidine-carbamoyl combination contributes to enhanced membrane permeability compared to larger heterocycles, addressing a common challenge in oral bioavailability improvement. These characteristics explain its emerging popularity in proteolysis targeting chimera (PROTAC) design and covalent inhibitor development.
In agrochemical applications, derivatives of ethyl 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoate have shown promise as plant growth regulators and pest control agents. The compound's structural motifs resemble those found in certain natural product insecticides, sparking interest in its potential for green chemistry approaches. Researchers are investigating its role in systemic acquired resistance (SAR) induction in crops, aligning with the agricultural sector's focus on sustainable pest management solutions.
Quality control of CAS 2171654-57-0 typically involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy. The compound's stability under various conditions has been thoroughly characterized, with particular attention to its hydrolytic susceptibility at the ester linkage. These studies inform optimal storage conditions and formulation strategies for research use, ensuring reproducible results in biological assays.
The commercial availability of ethyl 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoate from specialty chemical suppliers has facilitated its adoption across multiple research domains. Current pricing trends reflect its status as a high-value building block, with cost-effective synthetic routes being actively developed to support larger-scale applications. Patent analyses reveal growing intellectual property activity surrounding this scaffold, particularly in the areas of cancer therapeutics and neurodegenerative disease interventions.
Future research directions for this compound class include exploration of its chiral derivatives and metal-catalyzed transformations. The stereocenter in the azetidine ring presents opportunities for developing enantioselective synthesis methods, which could yield compounds with improved target selectivity. Additionally, its potential as a click chemistry component is being evaluated for bioconjugation applications in chemical biology.
In conclusion, ethyl 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoate represents an exciting case study in modern medicinal chemistry innovation. Its balanced combination of structural novelty, synthetic versatility, and biological relevance ensures its continued importance in both academic and industrial research settings. As the scientific community increasingly prioritizes molecular efficiency and three-dimensional complexity in drug design, this compound's unique attributes position it as a valuable tool for addressing current challenges in therapeutic development.
2171654-57-0 (ethyl 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)